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Compound of Interest

Compound Name: Tert-butyl pyridazin-3-ylcarbamate

Cat. No.: B143095 Get Quote

An In-depth Technical Guide on Tert-butyl pyridazin-3-ylcarbamate

Introduction
Tert-butyl pyridazin-3-ylcarbamate is a heterocyclic organic compound featuring a pyridazine

ring substituted with a tert-butoxycarbonyl (Boc) protected amine group. The pyridazine

nucleus, a six-membered aromatic ring containing two adjacent nitrogen atoms, is a well-

established pharmacophore in medicinal chemistry due to its diverse biological activities.[1][2]

The presence of the Boc protecting group makes this compound a key synthetic intermediate,

enabling the regioselective functionalization of the pyridazine scaffold in the development of

novel therapeutic agents. Pyridazine derivatives have demonstrated a wide array of

pharmacological properties, including antihypertensive, anticancer, anti-inflammatory, and

antimicrobial activities.[1][3] This technical guide provides a thorough overview of the known

physical and chemical properties of Tert-butyl pyridazin-3-ylcarbamate, a representative

synthetic protocol, and a general workflow for its preparation and purification.

Physical and Chemical Properties
Comprehensive experimental data for Tert-butyl pyridazin-3-ylcarbamate is limited in the

publicly accessible scientific literature. The table below consolidates the available information

for this compound.
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Property Value Reference(s)

CAS Number 147362-90-1 [4][5][6]

Molecular Formula C₉H₁₃N₃O₂ [4][5][6]

Molecular Weight 195.22 g/mol Calculated

Appearance Not specified N/A

Melting Point Not specified N/A

Boiling Point Not specified N/A

Solubility Not specified N/A

Experimental Protocols
Synthesis of Tert-butyl pyridazin-3-ylcarbamate
The synthesis of Tert-butyl pyridazin-3-ylcarbamate is typically achieved through the

protection of the amino group of 3-aminopyridazine using di-tert-butyl dicarbonate (Boc₂O).

Although a specific, detailed experimental protocol for this exact transformation is not readily

found in peer-reviewed journals, the following procedure is a representative method adapted

from general protocols for the Boc protection of aminopyridines and related heteroaromatic

amines.

Materials:

3-Aminopyridazine

Di-tert-butyl dicarbonate (Boc₂O)

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)

Base: Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

Deionized water

Brine (saturated aqueous NaCl solution)
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Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: To a dry round-bottom flask containing a magnetic stir bar, add 3-

aminopyridazine (1.0 equivalent) and dissolve it in an appropriate volume of the chosen

solvent (e.g., Dichloromethane).

Addition of Base: Add the base (e.g., Triethylamine, 1.2 equivalents) to the solution and stir

for approximately 10-15 minutes at ambient temperature.

Boc Protection: Add di-tert-butyl dicarbonate (1.1 equivalents) to the stirring solution, either

portion-wise as a solid or as a solution in the reaction solvent.

Reaction Monitoring: The reaction mixture is stirred at room temperature. The progress of

the reaction should be monitored by a suitable analytical technique, such as Thin Layer

Chromatography (TLC), to confirm the consumption of the starting amine.

Work-up:

Upon completion, the reaction is quenched by the addition of deionized water.

The mixture is transferred to a separatory funnel, and the organic layer is separated.

The organic phase is washed sequentially with deionized water and then with brine.

The isolated organic layer is dried over an anhydrous drying agent like sodium sulfate.

Purification:

The drying agent is removed by filtration.

The solvent is evaporated from the filtrate under reduced pressure using a rotary

evaporator to yield the crude product.

Purification of the crude material is typically achieved by flash column chromatography on

silica gel, eluting with a suitable solvent system (e.g., a gradient of ethyl acetate in

hexanes), to afford the pure Tert-butyl pyridazin-3-ylcarbamate.
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Logical Relationships and Workflows
Synthesis and Purification Workflow
The diagram below outlines a standard laboratory workflow for the synthesis and subsequent

purification of Tert-butyl pyridazin-3-ylcarbamate.
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Synthesis and Purification Workflow for Tert-butyl pyridazin-3-ylcarbamate
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Caption: A flowchart detailing the general procedure for the synthesis and purification of Tert-
butyl pyridazin-3-ylcarbamate.

Signaling Pathways and Drug Development
At present, there is no specific information available in the scientific literature that directly

implicates Tert-butyl pyridazin-3-ylcarbamate in any defined signaling pathway or its direct

use in a drug development program. However, the pyridazine scaffold is a privileged structure

in medicinal chemistry, with numerous derivatives being investigated for a variety of biological

targets.[1][3] This compound serves as a valuable building block for creating libraries of more

complex pyridazine-containing molecules for high-throughput screening and lead optimization

in drug discovery efforts. The Boc-protected amine provides a handle for subsequent synthetic

transformations, allowing for the systematic exploration of the chemical space around the

pyridazine core.

Conclusion
Tert-butyl pyridazin-3-ylcarbamate is a synthetically useful intermediate for the elaboration of

more complex molecules based on the biologically relevant pyridazine core. While specific

physical and chemical data for this compound are not extensively reported, its preparation can

be readily accomplished using standard protocols for Boc-protection. For researchers in

medicinal chemistry and drug development, this compound represents a valuable starting

material for the synthesis of novel compounds with potential therapeutic applications. Further

investigation into this and related pyridazine derivatives is warranted to explore their potential

biological activities and uncover new therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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